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Compound of Interest

Compound Name: 4-Methoxy-d3-toluene-2,3,5,6-d4

Cat. No.: B597649 Get Quote

Audience: Researchers, Scientists, and Drug Development Professionals

This document provides a detailed summary of the molecular weight and key chemical

properties of the isotopically labeled compound, 4-Methoxy-d3-toluene-2,3,5,6-d4.

Compound Identification
The compound 4-Methoxy-d3-toluene-2,3,5,6-d4 is a deuterated analog of 4-methylanisole.

Isotopic labeling is a critical technique in pharmacokinetic studies, metabolic profiling, and as

internal standards in quantitative mass spectrometry.

Identifier Value

Chemical Name 4-Methoxy-d3-toluene-2,3,5,6-d4

Synonyms
1-Methoxy-4-(methyl-d3)benzene-2,3,5,6-d4, 4-

Methylanisole-d7

CAS Number 1219798-94-3[1][2]

Chemical Formula C₈H₃D₇O or CD₃OC₆D₄CH₃[2][3]

Molecular Weight 129.21 g/mol [1]
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The molecular weight of a molecule is the sum of the atomic weights of its constituent atoms.

For isotopically labeled compounds, the mass of the specific isotopes must be used for an

accurate calculation.

Methodology:

The calculation methodology involves:

Identifying the number of atoms of each element and isotope in the chemical formula

(C₈H₃D₇O).

Multiplying the count of each atom by its respective atomic weight.

Summing the results to obtain the final molecular weight.

The atomic weights used for this calculation are presented in the table below. The atomic

weight of Deuterium (D or ²H) is approximately 2.014 u.

Data Presentation: Atomic Composition and Weight Calculation

Element/Isotop
e

Symbol Count
Atomic Weight
( g/mol )

Subtotal (
g/mol )

Carbon C 8 12.011 96.088

Hydrogen

(Protium)
H 3 1.008 3.024

Deuterium D 7 2.014 14.098

Oxygen O 1 15.999 15.999

Total 129.209

Note: The calculated value of 129.209 g/mol is consistent with the commonly cited value of

129.21 g/mol .
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While the molecular weight provided is a calculated, theoretical value, its experimental

verification is typically achieved through mass spectrometry.

Protocol Outline: Molecular Weight Verification by Mass Spectrometry

Sample Preparation: A dilute solution of 4-Methoxy-d3-toluene-2,3,5,6-d4 is prepared in a

suitable volatile solvent (e.g., methanol, acetonitrile).

Ionization: The sample is introduced into the mass spectrometer and ionized. Electron

Ionization (EI) or a soft ionization technique like Electrospray Ionization (ESI) can be used.

Mass Analysis: The resulting ions are separated based on their mass-to-charge ratio (m/z)

by a mass analyzer (e.g., Quadrupole, Time-of-Flight).

Detection: The detector records the abundance of ions at each m/z value.

Data Analysis: The resulting mass spectrum will show a peak corresponding to the molecular

ion [M]⁺ or a related adduct (e.g., [M+H]⁺). The m/z value of this peak provides the

experimental molecular weight of the compound. For high-resolution mass spectrometry

(HRMS), this value can be determined with high precision and accuracy, allowing for

confirmation of the elemental composition.

Visualization of Calculation Workflow
The following diagram illustrates the logical workflow for calculating the molecular weight of the

target compound.
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Carbon (C)
8 x 12.011 = 96.088

+

Hydrogen (H)
3 x 1.008 = 3.024

Deuterium (D)
7 x 2.014 = 14.098

Oxygen (O)
1 x 15.999 = 15.999

Total Molecular Weight
129.209 g/mol
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Caption: Workflow for Molecular Weight Calculation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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